Cas no 169750-31-6 (1-Benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-Benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• CAS No: 169750-31-6
• MF: C₁₃H₁₄F₃NO₂
• MW: 273.250974178314
• CID: 905198
• PubChem ID: 19691386
• Update Time: 2025-08-05

1-Benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• 1-Benzyl-4-trifluoromethyl-pyrrolidine-3-carboxylic acid
• MFCD11848053
• G10801
• DTXSID40599241
• SCHEMBL4264860
• 169750-31-6
• trans-1-Benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• CS-0269971
• EN300-88944
• 3-Pyrrolidinecarboxylic acid, 1-(phenylmethyl)-4-(trifluoromethyl)-
• 1210383-94-0
• 1-(PHENYLMETHYL)-4-(TRIFLUOROMETHYL)-TRANS-3-PYRROLIDINECARBOXYLIC ACID
• SY355129
• MFCD12974801
• (3R,4R)-1-Benzyl-3-carboxy-4-(trifluoromethyl)pyrrolidine
• AKOS010603956

• Inchi： 1S/C13H14F3NO2/c14-13(15,16)11-8-17(7-10(11)12(18)19)6-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,18,19)
• InChI Key： DHLFXWLJSRPJNR-UHFFFAOYSA-N
• SMILES： FC(C1CN(CC2C=CC=CC=2)CC1C(=O)O)(F)F

Computed Properties

• Exact Mass: 273.09772
• Monoisotopic Mass: 273.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54

1-Benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid

Introduction to 1-Benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS No. 169750-31-6)

1-Benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, identified by the CAS number 169750-31-6, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrrolidine class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzyl group and a trifluoromethyl substituent, contribute to its unique chemical properties and make it a subject of considerable interest in medicinal chemistry.

The benzyl group in 1-Benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid introduces a phenyl ring to the pyrrolidine core, which can enhance the molecule's solubility and interact with biological targets in specific ways. This modification is often employed to improve pharmacokinetic profiles and binding affinity. On the other hand, the trifluoromethyl group, characterized by its electron-withdrawing nature, significantly influences the electronic properties of the molecule. This substituent is frequently used in drug design due to its ability to modulate metabolic stability, lipophilicity, and binding interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such structural features in drug design. Studies have demonstrated that the combination of a benzyl group and a trifluoromethyl substituent can lead to enhanced binding affinity and selectivity towards target proteins. For instance, computational studies on similar scaffolds have shown that these modifications can optimize interactions within active sites, leading to more potent and selective drug candidates.

In the context of modern pharmaceutical research, 1-Benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid has been explored for its potential in various therapeutic areas. One notable area is central nervous system (CNS) disorders, where pyrrolidine derivatives have shown promise as pharmacological agents. The unique structural features of this compound make it a candidate for further investigation in developing treatments for neurological conditions such as depression, anxiety, and neurodegenerative diseases.

Moreover, the compound's potential in oncology has not been overlooked. The trifluoromethyl group is known to enhance metabolic stability and improve pharmacokinetic properties, which are crucial factors in cancer therapy. Preclinical studies have suggested that derivatives of pyrrolidine can exhibit anti-proliferative effects by interacting with key enzymes and signaling pathways involved in cancer cell growth. While further research is needed to fully elucidate its mechanisms of action, 1-Benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid represents a valuable scaffold for developing novel anticancer agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are commonly utilized in its preparation.

From a regulatory perspective, compounds like 1-Benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid must undergo rigorous testing to demonstrate safety and efficacy before they can be considered for clinical use. This includes comprehensive toxicological studies, pharmacokinetic evaluations, and preclinical trials. The regulatory landscape for new drug candidates is complex but essential for ensuring that only safe and effective therapies reach patients.

The role of academic research institutions and pharmaceutical companies in advancing our understanding of this compound cannot be overstated. Collaborative efforts between researchers from different disciplines have led to significant insights into its potential applications. For example, interdisciplinary studies combining organic chemistry, biochemistry, and pharmacology have provided a deeper understanding of how structural modifications influence biological activity.

Looking ahead, the future prospects for 1-Benzyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid appear promising. Continued research efforts are expected to uncover new therapeutic applications and optimize synthetic routes for large-scale production. The growing interest in fluorinated compounds underscores their importance in modern drug discovery, making this molecule a valuable asset in the pharmaceutical industry.